Cas no 1708401-51-7 (N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide)

• Product Name: N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide
• CAS No: 1708401-51-7
• MF: C₇H₅ClN₄OS
• MW: 228.658797979355
• CID: 5171756
• PubChem ID: 97618486
• Update Time: 2026-03-04

N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide
• N-(7-Chlorothiazolo[5,4-d]pyrimidin-2-yl)acetamide
• G66939
• N-(7-chloro-[1,3]thiazolo[5,4-d]pyrimidin-2-yl)acetamide
• 1708401-51-7
• N-{7-chloro-[1,3]thiazolo[5,4-d]pyrimidin-2-yl}acetamide

• Inchi： 1S/C7H5ClN4OS/c1-3(13)11-7-12-4-5(8)9-2-10-6(4)14-7/h2H,1H3,(H,11,12,13)
• InChI Key： MDWMCGPLZQCVHG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)N=CN=C2S1)(=O)C

Computed Properties

• Exact Mass: 227.9872597g/mol
• Monoisotopic Mass: 227.9872597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Additional information on N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide

Professional Introduction to N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide (CAS No. 1708401-51-7)

N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide, identified by the CAS number 1708401-51-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazolo[5,4-d]pyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent at the 7-position and an acetamide moiety at the 2-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The thiazolo[5,4-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of nitrogen-rich heterocycles like thiazole and pyrimidine into a single framework often results in compounds with enhanced binding affinity to biological targets. In particular, the chloro substituent can modulate the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives of N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide. Studies have demonstrated that subtle modifications in the structure can lead to significant changes in biological activity. For instance, virtual screening techniques have been employed to identify novel analogs with improved potency against various therapeutic targets. These computational approaches are complemented by experimental validation, ensuring that promising candidates are thoroughly evaluated for their pharmacokinetic and pharmacodynamic profiles.

The acetamide functional group in N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide plays a crucial role in determining its solubility and metabolic stability. Acetamides are known to exhibit good bioavailability and are frequently used in drug design due to their ability to form hydrogen bonds with biological targets. This property makes them suitable for developing orally active drugs. Additionally, the acetamide moiety can be further modified to introduce additional pharmacophores, expanding the potential applications of this compound.

In vitro studies have revealed that N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide exhibits notable activity against several disease-causing pathogens. For example, it has shown promise as an inhibitor of bacterial enzymes involved in DNA replication and transcription. This activity is particularly relevant in the context of antibiotic-resistant strains, where novel therapeutic agents are urgently needed. Furthermore, preclinical investigations have indicated that this compound may have applications in antiviral therapies, targeting viral proteases and polymerases.

The synthesis of N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired heterocyclic core efficiently. These synthetic strategies not only improve yield but also enhance scalability for industrial production. The development of robust synthetic routes is essential for translating laboratory discoveries into viable pharmaceuticals.

The pharmacological profile of N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide has been further explored through structural analog studies. By systematically varying substituents on the thiazole and pyrimidine rings, researchers have gained insights into structure-activity relationships (SAR). These SAR studies provide critical information for optimizing drug candidates and guiding future design efforts. Moreover, they contribute to our understanding of how molecular structure influences biological function.

Emerging evidence suggests that N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide may also exhibit potential benefits beyond traditional therapeutic applications. For instance, it has been investigated for its role in modulating immune responses and regulating inflammatory pathways. Such properties make it a candidate for developing novel immunomodulatory agents. Additionally, preliminary data indicate that this compound could have neuroprotective effects, which is an exciting avenue for further exploration.

The regulatory landscape for pharmaceutical compounds like N-(7-Chloro-thiazolo[5,4-d]pyrimidin-2-yl)-acetamide is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced consistently and meet high-quality standards. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Therefore， rigorous testing is essential to demonstrate that this compound is both safe and effective for its intended applications.

In conclusion，N-(7-Chloro-thiazolo[5，4-d]pyrimidin-2-yI)-acetamide (CAS No.1708401-51-7) represents a promising candidate in pharmaceutical research due to its unique structural features and diverse biological activities。 Ongoing studies continue to uncover new therapeutic potentials， while advancements in synthetic chemistry enable more efficient production。 As our understanding of disease mechanisms evolves， compounds like this will play an increasingly important role in developing innovative treatments。